Cas no 2171920-35-5 (1-cyclohexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 1-cyclohexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 2171920-35-5
• MF: C₁₂H₂₂N₄O
• MW: 238.329282283783
• CID: 6195829
• PubChem ID: 165849122
• Update Time: 2025-06-09

1-cyclohexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine
• EN300-1595999
• [1-cyclohexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-yl]methanamine
• 2171920-35-5

• Inchi： 1S/C12H22N4O/c1-17-8-7-12-11(9-13)14-15-16(12)10-5-3-2-4-6-10/h10H,2-9,13H2,1H3
• InChI Key： JETZJNGWHMSPGH-UHFFFAOYSA-N
• SMILES： O(C)CCC1=C(CN)N=NN1C1CCCCC1

Computed Properties

• Exact Mass: 238.17936134g/mol
• Monoisotopic Mass: 238.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 66Ų

Additional information on 1-cyclohexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine

Introduction to 1-cyclohexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2171920-35-5)

1-cyclohexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine, identified by its Chemical Abstracts Service (CAS) number 2171920-35-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a cyclohexyl group and a 2-methoxyethyl substituent in its molecular framework contributes to its unique chemical properties and potential applications in drug discovery.

The structural motif of 1-cyclohexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine incorporates a triazole ring, which is a key pharmacophore in many bioactive molecules. Triazoles are renowned for their stability and ability to form hydrogen bonds, making them valuable in the design of therapeutic agents. The cyclohexyl group provides steric hindrance, influencing the compound's solubility and metabolic pathways, while the 2-methoxyethyl moiety enhances lipophilicity, facilitating membrane penetration and interaction with biological targets.

In recent years, there has been growing interest in the development of novel scaffolds for treating various diseases, including cancer and infectious disorders. The compound 1-cyclohexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine has been investigated for its potential as a lead molecule in medicinal chemistry. Its triazole core suggests possible applications in inhibiting enzymes or binding to proteins involved in disease pathways. Preliminary studies have indicated that this compound may exhibit inhibitory activity against certain kinases and other therapeutic targets.

One of the most compelling aspects of 1-cyclohexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine is its structural versatility. The combination of the cyclohexyl and 2-methoxyethyl groups allows for further derivatization, enabling chemists to fine-tune its biological activity. This flexibility is particularly valuable in drug development pipelines, where optimizing potency and selectivity is crucial. Researchers have explored analogs of this compound to enhance their pharmacokinetic profiles and reduce off-target effects.

The pharmaceutical industry has increasingly relied on computational modeling and high-throughput screening to identify promising candidates for further development. 1-cyclohexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine has been subjected to virtual screening against various protein targets using molecular docking techniques. These studies have revealed potential interactions with enzymes such as protein tyrosine kinases (PTKs), which are implicated in cancer progression. The ability to modulate these kinases could open new avenues for therapeutic intervention.

Additionally, the compound's triazole ring has been studied for its potential antimicrobial properties. Triazole derivatives are well-known for their efficacy against fungal infections due to their ability to inhibit ergosterol biosynthesis. While 1-cyclohexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine has not yet been tested against fungi comprehensively, its structural features suggest it may possess similar activity. This dual functionality as both an anticancer agent and an antimicrobial makes it an intriguing candidate for further exploration.

In vitro studies have begun to unravel the mechanistic aspects of 1-cyclohexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine's interactions with biological systems. Initial experiments have shown that it can modulate signaling pathways involved in cell proliferation and apoptosis. Specifically, it has demonstrated inhibitory effects on certain tyrosine kinases at concentrations that do not significantly affect normal cells. This selectivity is critical for developing drugs with minimal side effects.

The synthesis of 1-cyclohexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylmethanamine involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The introduction of the triazole ring is typically achieved through cycloaddition reactions between azides and alkynes—a strategy known as the Huisgen reaction. The subsequent functionalization with cyclohexyl and 2-methoxyethyl groups requires careful optimization to ensure high yield and purity.

The pharmacological evaluation of 1-cyclohexyl-5-(2-methoxyethyl)-1H-1,2,3-triazol-4-ylylmethanamine is ongoing but promising. Preclinical studies are being designed to assess its efficacy in animal models of cancer and inflammation. These studies will provide critical insights into its therapeutic potential and help determine whether it warrants further development into a clinical candidate.

The future directions for research on CAS No. 2171920-355 include exploring its role in combination therapies and understanding its metabolism and excretion profiles. By combining this compound with other drugs that target different pathways within a disease network, researchers may be able to achieve synergistic effects that enhance treatment outcomes.

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